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Compound of Interest

Compound Name: 3,4-Dimethylanisole

Cat. No.: B1293948

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4-Dimethylanisole, a versatile
aromatic compound with applications in the fragrance, flavor, and pharmaceutical industries.
This document consolidates its chemical and physical properties, detailed experimental

protocols for its synthesis and purification, analytical methods, and a review of its safety and

potential biological activities.

Chemical and Physical Properties

3,4-Dimethylanisole, also known as 4-methoxy-1,2-dimethylbenzene, is a colorless liquid with
a characteristic sweet, woody odor.[1][2] It is an organic compound that is soluble in common
organic solvents like ethanol and ether but is insoluble in water.[2]

Table 1: Physical and Chemical Properties of 3,4-Dimethylanisole
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Property Value Reference(s)
CAS Number 4685-47-6 [3][4]
Molecular Formula CoH120 [5]

Molecular Weight 136.19 g/mol [3]
Appearance Clear, colorless liquid [1112]

Boiling Point 200-201 °C (at 760 mmHg)

Density 0.974 g/mL at 25 °C

Refractive Index (n20/D) 1.517

Flash Point 76 °C (168.8 °F) - closed cup

EINECS Number 225-142-2 [3]

Table 2: Spectroscopic Data ldentifiers for 3,4-Dimethylanisole

Spectroscopic Data Available From

1H NMR ChemicalBook, SpectraBase[6][7][8]
13C NMR ChemicalBook, PubChem[1][9]
Mass Spectrometry (GC-MS) PubChem, SpectraBase[4][10]

FTIR Spectroscopy PubChem, ResearchGate[4][11][12]
Raman Spectroscopy PubChem, ResearchGate[1][4][12]

Synthesis of 3,4-Dimethylanisole

The most common and direct method for the synthesis of 3,4-Dimethylanisole is through the
methylation of 3,4-dimethylphenol. This can be achieved via a Williamson ether synthesis or by
using other methylating agents like dimethyl sulfate.

Experimental Protocol: Williamson Ether Synthesis
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This protocol describes the synthesis of 3,4-Dimethylanisole from 3,4-dimethylphenol and a

methylating agent, such as methyl iodide, in the presence of a base.

Materials:

3,4-Dimethylphenol

Sodium hydroxide (NaOH) or Potassium carbonate (K2CO3)

Methyl iodide (CHsl) or Dimethyl sulfate ((CH3)2S0a)

Acetone or N,N-Dimethylformamide (DMF)

Diethyl ether or Dichloromethane

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Deionized water

Procedure:

Deprotonation of Phenol: In a round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, dissolve 3,4-dimethylphenol (1 equivalent) in acetone or DMF.

Add a suitable base, such as powdered potassium carbonate (1.5 equivalents) or sodium
hydroxide (1.2 equivalents).

Stir the mixture at room temperature for 30 minutes to form the corresponding phenoxide
salt.

Methylation: Slowly add the methylating agent (e.g., methyl iodide, 1.2 equivalents) dropwise
to the reaction mixture. If using dimethyl sulfate, exercise extreme caution as it is highly
toxic.

Heat the reaction mixture to reflux (for acetone) or to 60-80 °C (for DMF) and monitor the
reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1293948?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

within 2-4 hours.

o Work-up: After the reaction is complete, cool the mixture to room temperature.

« If using acetone, remove the solvent under reduced pressure. If using DMF, dilute the
mixture with water and extract the product with diethyl ether or dichloromethane (3 x 50 mL).

o Combine the organic layers and wash with water (2 x 50 mL) and then with brine (1 x 50
mL).

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

 Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to
obtain the crude 3,4-Dimethylanisole.
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General workflow for the synthesis and purification of 3,4-Dimethylanisole.

Purification

The crude 3,4-Dimethylanisole obtained from the synthesis can be purified by vacuum
distillation to yield a high-purity product.
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Experimental Protocol: Vacuum Distillation

Apparatus:

Round-bottom flask

Short path distillation head with a condenser and vacuum adapter

Receiving flask

Heating mantle with a stirrer

Vacuum pump and pressure gauge (manometer)

Cold trap

Procedure:

Assemble the vacuum distillation apparatus. Ensure all glass joints are properly greased to
maintain a good vacuum.

Transfer the crude 3,4-Dimethylanisole to the distillation flask. Add a magnetic stir bar.

Connect the apparatus to a vacuum pump with a cold trap in between.

Slowly reduce the pressure inside the apparatus.

Once the desired pressure is reached and stable, begin heating the distillation flask gently
with the heating mantle while stirring.

The boiling point of 3,4-Dimethylanisole at atmospheric pressure is 200-201 °C. Under
reduced pressure, the boiling point will be significantly lower. A pressure-temperature
nomograph can be used to estimate the boiling point at a given pressure.[13][14][15][16]

Collect the fraction that distills at a constant temperature corresponding to the expected
boiling point at the applied pressure.

After the distillation is complete, turn off the heat and allow the apparatus to cool to room
temperature before slowly releasing the vacuum.
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Analytical Methods

The purity and identity of 3,4-Dimethylanisole can be confirmed using various analytical
techniques, with Gas Chromatography-Mass Spectrometry (GC-MS) being a primary method
for both qualitative and quantitative analysis.

Experimental Protocol: GC-MS Analysis

Instrumentation:
e Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Capillary column suitable for aromatic compounds (e.g., HP-5MS, 30 m x 0.25 mm ID, 0.25
pm film thickness)[17]

Sample Preparation:

o Dilute a small amount of the 3,4-Dimethylanisole sample in a suitable volatile solvent (e.g.,
dichloromethane or hexane) to a concentration of approximately 10-100 pg/mL.

GC-MS Conditions (Typical):

Injector Temperature: 250 °C
¢ Injection Mode: Split (e.g., 50:1) or splitless
o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
e Oven Temperature Program:
o Initial temperature: 60 °C, hold for 2 minutes
o Ramp to 240 °C at a rate of 10 °C/min
o Hold at 240 °C for 5 minutes
o MS Transfer Line Temperature: 280 °C

e lon Source Temperature: 230 °C
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« lonization Mode: Electron Impact (El) at 70 eV
e Scan Range: m/z 40-300
Data Analysis:

o The identity of 3,4-Dimethylanisole is confirmed by its retention time and the fragmentation
pattern in its mass spectrum. The mass spectrum is characterized by a molecular ion peak
(M+) at m/z 136 and other characteristic fragment ions.[4]

Biological Activity and Applications in Drug

Development
Potential Biological Activities

Some studies have suggested that 3,4-Dimethylanisole may possess antimicrobial and
antioxidant properties.[1][2]

o Antimicrobial Activity: The antimicrobial potential of compounds like 3,4-Dimethylanisole
can be evaluated in vitro using methods such as the broth microdilution assay to determine
the Minimum Inhibitory Concentration (MIC) against various bacterial and fungal strains.[18]
[19][20][21][22]

» Antioxidant Activity: The antioxidant capacity can be assessed using in vitro assays such as
the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. This method measures
the ability of the compound to donate a hydrogen atom or an electron to the stable DPPH
radical.

Applications in Pharmaceutical Synthesis

3,4-Dimethylanisole serves as a versatile building block in organic synthesis.[2] It can
undergo various reactions, such as electrophilic aromatic substitution, to introduce functional
groups, making it a valuable intermediate in the synthesis of more complex molecules,
including potential pharmaceutical agents. For instance, it has been used as a starting reagent
in the synthesis of 3- and 4-methoxy-N-hydroxyphthalimide.
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General mechanism of electrophilic aromatic substitution on 3,4-Dimethylanisole.

Safety and Handling

3,4-Dimethylanisole is classified as a combustible liquid and requires careful handling.[3]

Table 3: GHS Hazard Information for 3,4-Dimethylanisole

Hazard Statement GHS Classification

Precautionary Statements

) Acute toxicity, Oral (Category
H302: Harmful if swallowed

P264, P270, P301+P312,

4) P330, P501
P264, P280, P302+P352,
H315: Causes skin irritation Skin irritation (Category 2) P321, P332+P313,
P362+P364
H318: Causes serious eye Serious eye damage P280, P305+P351+P338,
damage (Category 1) P310

) Specific target organ toxicity —
H335: May cause respiratory ]
o single exposure (Category 3),
irritation _ o
Respiratory tract irritation

P261, P271, P304+P340,
P312, P403+P233, P405,
P501

Handling Precautions:
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e Handle in a well-ventilated area, preferably in a fume hood.[3][4]

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.[3][4]

o Keep away from heat, sparks, and open flames.[3][4]

» Avoid contact with skin, eyes, and clothing.[3]

e Avoid inhalation of vapors.[3]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]
First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Seek medical
attention.[3][4]

» Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated
clothing.[3][4]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[3][4]

 Ingestion: Do NOT induce vomiting. Rinse mouth and drink plenty of water. Seek medical
attention.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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